Cas no 104294-26-0 (2-((2-methylquinolin-4-yl)thio)acetic acid)

• Product Name: 2-((2-methylquinolin-4-yl)thio)acetic acid
• CAS No: 104294-26-0
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 3140942
• PubChem ID: 931469
• Update Time: 2025-04-21

2-((2-methylquinolin-4-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-methylquinolin-4-yl)thio)acetic acid
• (2-methylquinolin-4-ylsulfanyl)acetic acid
• 104294-26-0
• 2-[(2-METHYL-4-QUINOLYL)SULFANYL]ACETIC ACID
• [(2-methylquinolin-4-yl)thio]acetic acid
• STL181458
• [(2-methylquinolin-4-yl)sulfanyl]acetic acid
• AKOS002682362

• Inchi： 1S/C12H11NO2S/c1-8-6-11(16-7-12(14)15)9-4-2-3-5-10(9)13-8/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： ZUTAXTDDKYVASE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=C(C)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.5Ų